(2,5-dimethoxybenzyl)(3-fluorophenyl)amine

• IUPAC Name: N-[(2,5-dimethoxyphenyl)methyl]-3-fluoroaniline
• InChI: InChI=1S/C15H16FNO2/c1-18-14-6-7-15(19-2)11(8-14)10-17-13-5-3-4-12(16)9-13/h3-9,17H,10H2,1-2H3
• InChI Key: ZMAUDEXOMUBVKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CNC2=CC(=CC=C2)F
• Molecular Formula: C15H16FNO2
• Molecular Weight: 261.29 g/mol

Description

(2,5-dimethoxybenzyl)(3-fluorophenyl)amine, also known as DOF, is a chemical compound that belongs to the amphetamine class of drugs. It is a research chemical that has gained popularity among scientists for its potential therapeutic applications. DOF is a potent agonist of the 5-HT2A receptor and has shown promise in the treatment of various psychiatric disorders.

Mechanism of Action

(2,5-dimethoxybenzyl)(3-fluorophenyl)amine acts as a potent agonist of the 5-HT2A receptor, which is a subtype of the serotonin receptor. Activation of this receptor results in the release of various neurotransmitters, including dopamine, norepinephrine, and serotonin. This leads to changes in mood, perception, and cognition.
Biochemical and Physiological Effects:
(2,5-dimethoxybenzyl)(3-fluorophenyl)amine has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and serotonin, which are all neurotransmitters involved in the regulation of mood and cognition. Additionally, (2,5-dimethoxybenzyl)(3-fluorophenyl)amine has been shown to increase heart rate and blood pressure, which may have implications for its use as a therapeutic agent.

Advantages and Limitations for Lab Experiments

(2,5-dimethoxybenzyl)(3-fluorophenyl)amine has several advantages as a research chemical. It has a high affinity for the 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. Additionally, (2,5-dimethoxybenzyl)(3-fluorophenyl)amine has been shown to have a relatively long half-life, which allows for extended periods of experimentation. However, there are also limitations to the use of (2,5-dimethoxybenzyl)(3-fluorophenyl)amine in lab experiments. Its effects on the cardiovascular system may complicate experiments involving this system, and its potential for abuse and dependence may limit its use in certain studies.

Future Directions

There are several potential future directions for research involving (2,5-dimethoxybenzyl)(3-fluorophenyl)amine. One area of interest is its potential use in the treatment of psychiatric disorders, particularly depression, anxiety, and schizophrenia. Additionally, further research is needed to fully understand the biochemical and physiological effects of (2,5-dimethoxybenzyl)(3-fluorophenyl)amine, as well as its potential for abuse and dependence. Finally, there may be potential for the development of new drugs based on the structure of (2,5-dimethoxybenzyl)(3-fluorophenyl)amine, which could have improved therapeutic efficacy and reduced side effects.

Synthesis Methods

The synthesis of (2,5-dimethoxybenzyl)(3-fluorophenyl)amine involves a multi-step process that begins with the reaction of 3-fluorophenylacetonitrile with 2,5-dimethoxybenzyl bromide in the presence of potassium carbonate. The resulting product is then reduced with lithium aluminum hydride to yield (2,5-dimethoxybenzyl)(3-fluorophenyl)amine.

Scientific Research Applications

(2,5-dimethoxybenzyl)(3-fluorophenyl)amine has been the subject of several scientific studies due to its potential therapeutic applications. It has been shown to have a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. Studies have suggested that (2,5-dimethoxybenzyl)(3-fluorophenyl)amine may have potential in the treatment of depression, anxiety, and schizophrenia.